molecular formula C18H26N2O4 B247936 Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate

Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate

Cat. No. B247936
M. Wt: 334.4 g/mol
InChI Key: XGDUNUXDRQBJIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate, also known as EPHED, is a compound that has gained attention in scientific research due to its potential to act as a central nervous system stimulant. EPHED is a synthetic compound that has been synthesized by scientists in the laboratory, and its properties have been studied in various research studies.

Mechanism of Action

Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate acts as a central nervous system stimulant by increasing the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. The compound works by binding to and activating the adrenergic receptors in the brain, which results in the release of these neurotransmitters. The increased release of neurotransmitters leads to increased alertness, focus, and energy.
Biochemical and Physiological Effects
Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate has been shown to have several biochemical and physiological effects in the body. The compound has been shown to increase heart rate, blood pressure, and respiration rate. Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate has also been shown to increase the release of glucose and fatty acids from adipose tissue, which provides the body with a source of energy. The compound has also been shown to increase thermogenesis, which results in increased energy expenditure and fat loss.

Advantages and Limitations for Lab Experiments

Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate has several advantages and limitations for lab experiments. The compound is relatively easy to synthesize in the laboratory, and its properties have been well studied. Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate has also been shown to have potent central nervous system stimulant effects, which makes it a useful tool for studying the effects of stimulants on the brain. However, Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate also has several limitations, including its potential for abuse and its potential to cause adverse effects such as cardiovascular events and seizures.

Future Directions

Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate has several potential future directions for scientific research. The compound could be studied further for its potential use in the treatment of ADHD and narcolepsy. Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate could also be studied for its potential to improve cognitive function and athletic performance. Additionally, Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate could be studied for its potential to act as a treatment for obesity and metabolic disorders. Further research is needed to fully understand the potential benefits and risks of Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate.
Conclusion
Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate is a synthetic compound that has gained attention in scientific research due to its potential to act as a central nervous system stimulant. The compound has been synthesized in the laboratory, and its properties have been studied in various research studies. Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate has been shown to have several biochemical and physiological effects in the body, and it has several advantages and limitations for lab experiments. The compound has several potential future directions for scientific research, including its potential use in the treatment of ADHD, narcolepsy, cognitive function, athletic performance, and metabolic disorders. Further research is needed to fully understand the potential benefits and risks of Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate.

Synthesis Methods

Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate is a synthetic compound that is synthesized in the laboratory using a multi-step process. The first step involves the condensation reaction between 3-methoxyaniline and 3-oxopropionic acid, which forms the intermediate compound 3-(3-methoxyanilino)-3-oxopropionic acid. The second step involves the reaction of the intermediate compound with piperidine, which results in the formation of Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate. The synthesis method of Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate has been optimized by scientists to improve the yield and purity of the compound.

Scientific Research Applications

Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate has been studied extensively in scientific research due to its potential to act as a central nervous system stimulant. The compound has been shown to increase the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, which results in increased alertness, focus, and energy. Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate has also been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.

properties

Product Name

Ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]-4-piperidinecarboxylate

Molecular Formula

C18H26N2O4

Molecular Weight

334.4 g/mol

IUPAC Name

ethyl 1-[3-(3-methoxyanilino)-3-oxopropyl]piperidine-4-carboxylate

InChI

InChI=1S/C18H26N2O4/c1-3-24-18(22)14-7-10-20(11-8-14)12-9-17(21)19-15-5-4-6-16(13-15)23-2/h4-6,13-14H,3,7-12H2,1-2H3,(H,19,21)

InChI Key

XGDUNUXDRQBJIJ-UHFFFAOYSA-N

SMILES

CCOC(=O)C1CCN(CC1)CCC(=O)NC2=CC(=CC=C2)OC

Canonical SMILES

CCOC(=O)C1CCN(CC1)CCC(=O)NC2=CC(=CC=C2)OC

Origin of Product

United States

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